Cas no 1402393-57-0 (1,1'-Biphenyl, 2-bromo-3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)-)

• Product Name: 1,1'-Biphenyl, 2-bromo-3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)-
• CAS No: 1402393-57-0
• MF: C₂₃H₃₁BrO
• MW: 403.395646333694
• CID: 5249886
• PubChem ID: 102288733
• Update Time: 2026-03-09

1,1'-Biphenyl, 2-bromo-3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-bromo-3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)-
• 2-Bromo-2',4',6'-triisopropyl-3-methoxy-6-methyl-1,1'-biphenyl
• MFCD34705440
• 1402393-57-0
• G69286

• Inchi： 1S/C23H31BrO/c1-13(2)17-11-18(14(3)4)22(19(12-17)15(5)6)21-16(7)9-10-20(25-8)23(21)24/h9-15H,1-8H3
• InChI Key： BPTMKQBVEXFTMJ-UHFFFAOYSA-N
• SMILES： C1(C2=C(C(C)C)C=C(C(C)C)C=C2C(C)C)=C(C)C=CC(OC)=C1Br

Computed Properties

• Exact Mass: 402.15583g/mol
• Monoisotopic Mass: 402.15583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 1,1'-Biphenyl, 2-bromo-3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl)-

Chemical Profile of 1,1'-Biphenyl, 2-bromo-3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl) and CAS No. 1402393-57-0

The compound 1,1'-Biphenyl, 2-bromo-3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl), identified by the CAS No. 1402393-57-0, represents a structurally complex derivative of biphenyl. This molecule features a biphenyl core substituted with bromine, methoxy, and isopropyl groups at specific positions, making it a candidate for various applications in chemical synthesis and pharmaceutical research. The unique arrangement of these substituents imparts distinct electronic and steric properties, which are highly relevant in the development of advanced materials and bioactive molecules.

In recent years, the exploration of such polycyclic aromatic hydrocarbon derivatives has gained significant traction due to their potential in medicinal chemistry. The presence of bromine and methoxy groups in the structure suggests utility in cross-coupling reactions, which are fundamental in constructing complex organic molecules. Specifically, the brominated aromatic ring can serve as a versatile handle for palladium-catalyzed reactions, enabling the introduction of diverse functional groups. This characteristic makes 1,1'-Biphenyl, 2-bromo-3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl) a valuable intermediate in the synthesis of pharmacophores targeting neurological and cardiovascular diseases.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery. For instance, modifications at the ortho positions relative to the methoxy group can influence metabolic stability and binding affinity to biological targets. The isopropyl groups at the 2', 4', and 6' positions contribute to steric hindrance, which can be exploited to optimize receptor interactions. A notable example is the development of kinase inhibitors, where biphenyl scaffolds have been shown to enhance binding efficacy through precise functionalization. The compound under discussion aligns with this trend, offering a promising scaffold for further derivatization.

The pharmaceutical industry has been increasingly interested in leveraging computational chemistry to predict the behavior of such complex molecules. Molecular modeling studies indicate that 1,1'-Biphenyl, 2-bromo-3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl) exhibits favorable interactions with enzymes and receptors due to its rigid aromatic framework and electron-rich nature. These properties are particularly relevant in designing molecules that can modulate enzyme activity or alter protein-protein interactions. Furthermore, the compound's stability under various reaction conditions makes it suitable for large-scale synthesis without significant degradation.

From an industrial perspective, the synthesis of this compound involves multi-step organic transformations that require careful optimization. The bromination step is critical for introducing the necessary handle for subsequent modifications, while the methylation and isopropylation steps demand precise control over reaction conditions to avoid unwanted side products. Advances in catalytic systems have enabled more efficient routes to these derivatives, reducing both cost and environmental impact. For example, transition-metal-catalyzed reactions now allow for selective functionalization under milder conditions compared to traditional methods.

The application of 1,1'-Biphenyl, 2-bromo-3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl) extends beyond pharmaceuticals into materials science. Polycyclic aromatic hydrocarbons with tailored substituents are being explored as components in organic electronics due to their ability to form stable conjugated systems. The electron-donating methoxy group and electron-withdrawing bromine atoms can modulate charge transport properties, making this compound a candidate for use in light-emitting diodes (LEDs) or photovoltaic cells. Such applications underscore the versatility of biphenyl derivatives in addressing challenges across multiple scientific disciplines.

In conclusion, CAS No. 1402393-57-0 corresponds to a structurally intricate biphenyl derivative with significant potential in both medicinal chemistry and materials science. Its unique substitution pattern offers opportunities for diverse functionalization through cross-coupling reactions and other synthetic methodologies. As research continues to uncover new applications for polycyclic aromatic hydrocarbons, compounds like 1,1'-Biphenyl, 2-bromo-3-methoxy-6-methyl-2',4',6'-tris(1-methylethyl) will undoubtedly play a crucial role in advancing scientific innovation.